N-cyclopropyl-N-(3-fluoro-5-nitrobenzyl)amine

• CAS No.: 883987-76-6
• Molecular Formula: C10H11FN2O2
• Molecular Weight: 210.20 g/mol
• IUPAC Name: N-[(3-fluoro-5-nitrophenyl)methyl]cyclopropanamine
• InChI: InChI=1S/C10H11FN2O2/c11-8-3-7(6-12-9-1-2-9)4-10(5-8)13(14)15/h3-5,9,12H,1-2,6H2
• InChI Key: OZRZVXGGVBWUBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC2=CC(=CC(=C2)F)[N+](=O)[O-]

Description

N-cyclopropyl-N-(3-fluoro-5-nitrobenzyl)amine is a useful research compound. Its molecular formula is C10H11FN2O2 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Using an analogous procedure to that described in the third paragraph of the portion of Example 12 above that is concerned with the preparation of starting materials, 3-fluoro-5-nitrobenzyl bromide was reacted with cyclopropylamine to give N-cyclopropyl N-(3-fluoro-5-nitrobenzyl)amine in 89% yield; 1H NMR: (DMSOd6) 0.25 (m, 2H), 0.35 (m, 2H), 2.03 (m, 1H), 3.02 (br s, 1H), 3.85 (s, 2H), 7.69 (m, 1H), 7.95 (m, 1H), 8.08 (s, 1H); Mass Spectrum: M+H+: 211.